2-(2-methyl-1H-imidazol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methyl-1H-imidazol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H14N6O3 and its molecular weight is 314.305. The purity is usually 95%.
BenchChem offers high-quality 2-(2-methyl-1H-imidazol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-methyl-1H-imidazol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Agents
Compounds synthesized from derivatives similar to the queried chemical have been explored for their antibacterial properties. For instance, derivatives of 1,3,4-oxadiazol and 1H-imidazole have been synthesized and examined for significant antibacterial activity. Such studies highlight the potential of these compounds in developing new antibacterial agents, which is crucial in the face of rising antibiotic resistance (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).
NMR Studies and Structural Elucidation
The utility of NMR spectroscopy in characterizing novel compounds with similar structures has been demonstrated, providing a foundation for understanding the chemical behavior and properties of these molecules. Such analytical techniques are essential for the development and characterization of new compounds in pharmaceuticals and materials science (Li Ying-jun, 2012).
Heterocyclic Chemistry and Drug Design
The synthesis of heterocyclic compounds, including those with 1,2,4-oxadiazole moieties, has been extensively researched for their biological properties. These compounds are of significant interest in drug design due to their varied pharmacological activities. The development of methods for synthesizing these compounds can lead to novel therapeutic agents (V. R. Karpina et al., 2019).
Molecular Design for Enhanced Solubility
The design and synthesis of compounds with improved aqueous solubility are critical for pharmaceutical applications, ensuring better bioavailability and therapeutic efficacy. Inserting structural elements like piperazine units, as seen in related compounds, can significantly enhance solubility and oral absorption, highlighting the importance of molecular design in drug development (K. Shibuya et al., 2018).
Antimicrobial and Antioxidant Activities
Synthesis of novel compounds incorporating features like the 1,3,4-oxadiazole ring has shown potential in exhibiting antimicrobial and antioxidant activities. These studies underscore the versatility of such compounds in medicinal chemistry, offering pathways to develop new treatments for infectious diseases and conditions related to oxidative stress (Basavaraj S Naraboli, J. S. Biradar, 2017).
properties
IUPAC Name |
2-(2-methylimidazol-1-yl)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N6O3/c1-9-15-5-6-20(9)8-11(21)17-7-12-18-13(19-23-12)10-3-2-4-16-14(10)22/h2-6H,7-8H2,1H3,(H,16,22)(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFAJVHBIPBNPIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CC(=O)NCC2=NC(=NO2)C3=CC=CNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-methyl-1H-imidazol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.